Cas no 794464-41-8 (PIPERIDINE, 3-[(4-FLUOROPHENYL)METHYL]-, (3R)-)

PIPERIDINE, 3-[(4-FLUOROPHENYL)METHYL]-, (3R)- structure
794464-41-8 structure
Product Name:PIPERIDINE, 3-[(4-FLUOROPHENYL)METHYL]-, (3R)-
CAS No:794464-41-8
MF:C12H16FN
MW:193.260546684265
CID:3498328
PubChem ID:40427937
Update Time:2025-04-21

PIPERIDINE, 3-[(4-FLUOROPHENYL)METHYL]-, (3R)- Chemical and Physical Properties

Names and Identifiers

    • PIPERIDINE, 3-[(4-FLUOROPHENYL)METHYL]-, (3R)-
    • (3R)-3-[(4-Fluorophenyl)methyl]piperidine
    • (R)-3-(4-Fluorobenzyl)piperidine
    • SCHEMBL3467789
    • DTXSID201269178
    • (3R)-3-((4-Fluorophenyl)methyl)piperidine
    • 794464-41-8
    • Inchi: 1S/C12H16FN/c13-12-5-3-10(4-6-12)8-11-2-1-7-14-9-11/h3-6,11,14H,1-2,7-9H2/t11-/m1/s1
    • InChI Key: WATWKPHWUDHKGA-LLVKDONJSA-N
    • SMILES: N1CCC[C@H](CC2=CC=C(F)C=C2)C1

Computed Properties

  • Exact Mass: 193.126677677Da
  • Monoisotopic Mass: 193.126677677Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12Ų

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